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Compound of Interest

Compound Name: 3-Bromo-4'-ethylbenzophenone

CAS No.: 844879-29-4

Cat. No.: B1273309

Get Quote

3-Bromo-4'-ethylbenzophenone is a halogenated aromatic ketone. Its structure combines a

benzoyl group, substituted with bromine, and a 4-ethylphenyl group. This combination of

functional groups suggests a toxicological profile that necessitates careful handling to mitigate

risks of irritation, sensitization, and potential long-term health effects.[7]

Based on analysis of compounds like 3-bromobenzaldehyde, 4'-ethylacetophenone, and

benzophenone itself, the following GHS (Globally Harmonized System of Classification and

Labelling of Chemicals) classifications are inferred.[3][4]
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Hazard Class

Inferred Classification &

Precautionary Statement

Code

Rationale / Notes

Acute Toxicity, Oral
Category 4 - H302: Harmful if

swallowed.

Common classification for

similar substituted aromatic

compounds.[3][4]

Skin Corrosion/Irritation
Category 2 - H315: Causes

skin irritation.

Halogenated and ketone

functionalities frequently cause

skin irritation.[3][4][5]

Serious Eye Damage/Irritation
Category 2A - H319: Causes

serious eye irritation.

A common hazard for

powdered or crystalline organic

solids.[3][4]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 - H335: May cause

respiratory irritation.

Fine dusts or vapors can

irritate the respiratory tract.[3]

[4]

Long-term Hazard

(Carcinogenicity)

Suspected Carcinogen - H351

(applies to Benzophenone)

The parent compound,

benzophenone, is suspected

of causing cancer.[2][8] This

risk should be considered for

its derivatives.

Hazardous to the Aquatic

Environment

Chronic Category 3 - H412:

Harmful to aquatic life with

long lasting effects.

Benzophenone is toxic to

aquatic life; this is a common

trait for persistent aromatic

compounds.[2][9]

Section 2: A Proactive Safety Framework: The
Hierarchy of Controls
Effective chemical safety is not merely about personal protective equipment (PPE). It is a

systematic approach to risk reduction. The "Hierarchy of Controls" is a fundamental principle

that prioritizes the most effective control measures. This framework must be the foundation of

any standard operating procedure (SOP).
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Hierarchy of Controls for 3-Bromo-4'-ethylbenzophenone

Elimination (Most Effective)

Substitution

Is the compound essential?

Engineering Controls

Can a less hazardous chemical be used?

Administrative Controls

Isolate the hazard.

e.g., Certified Chemical Fume Hood

PPE (Least Effective)

Change how people work.

e.g., SOPs, Designated Areas, Training

e.g., Gloves, Goggles, Lab Coat
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Caption: The Hierarchy of Controls prioritizes safety strategies.

Section 3: Standard Operating Protocol for Safe
Handling
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This protocol assumes the compound is a solid powder, a common physical state for such

molecules.[3]

Required Engineering Controls
Ventilation: All manipulations that could generate dust or aerosols (e.g., weighing,

transferring, preparing solutions) must be performed inside a certified chemical fume hood.

[8][10] The fume hood provides the primary barrier to prevent inhalation exposure.

Safety Equipment: An operational safety shower and eyewash station must be immediately

accessible in the laboratory.[9]

Personal Protective Equipment (PPE) Protocol
PPE is the final barrier between the researcher and the chemical. Do not handle this compound

until all safety precautions have been read and understood.[8]
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Protection Type Specification Rationale

Hand Protection Nitrile or Butyl rubber gloves.

Provides protection against

incidental contact. For

prolonged contact or

immersion, consult glove

manufacturer's resistance

charts. Discard and replace

gloves immediately if

contaminated.[9]

Eye/Face Protection
ANSI Z87.1-rated safety

goggles.

Protects against splashes and

dust. A face shield should be

worn in addition to goggles if

there is a significant splash

hazard.[2][3]

Skin/Body Protection
Flame-retardant laboratory

coat.

Protects skin and personal

clothing from contamination.

Ensure cuffs are tucked into

gloves.[11]

Respiratory Protection
Not required if work is confined

to a fume hood.

If engineering controls fail or

for emergency response, a

NIOSH-approved respirator

with organic vapor/particulate

cartridges is necessary.[2]

Step-by-Step Handling Workflow
Preparation: Designate a specific area within the fume hood for handling the compound.

Ensure all necessary equipment (spatulas, weigh boats, solvents, waste containers) is inside

the hood before starting.

Weighing: Tare the balance with a weigh boat. Carefully transfer the solid compound using a

dedicated spatula to minimize dust generation.[2] Avoid any dispersal of dust into the air.[2]

Dissolution: If making a solution, add the solvent to the vessel containing the weighed solid.

Do not add the solid to the solvent, as this can increase dust formation. Use a magnetic
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stirrer for mixing.

Transfer: When transferring solutions, use appropriate glassware (e.g., cannulas, syringes)

to minimize splashes.

Post-Handling: After completing the work, decontaminate all surfaces in the designated area.

Wipe down spatulas and any reusable equipment before removing them from the fume hood.

Hygiene: Immediately remove all contaminated clothing.[2] Wash hands and any exposed

skin thoroughly with soap and water after handling and before leaving the laboratory.[3] Do

not eat, drink, or smoke in the work area.[3]

Section 4: Emergency and Spill Management
Protocols
Rapid and correct response during an emergency is critical. All personnel must be trained on

these procedures.

Exposure Response Workflow
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Personnel Exposure Response Protocol

Exposure Event Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air immediately.
If breathing is difficult, give oxygen.

Remove contaminated clothing.
Flush skin with soap and water for 15-20 minutes.

Flush eyes with water for 15-20 minutes.
Remove contact lenses if possible.

Rinse mouth thoroughly.
Do NOT induce vomiting.

Seek Immediate Medical Attention.
Provide SDS/Safety Guide to responders.

Click to download full resolution via product page

Caption: Workflow for responding to an exposure event.

Inhalation: Move the exposed individual to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.[3]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15-20 minutes.[2][3] Remove all contaminated clothing.

Eye Contact: Protect the unexposed eye and rinse the affected eye(s) gently with water for

15-20 minutes, removing contact lenses if possible.[2][3] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[3] Rinse the mouth thoroughly with water and seek

immediate medical advice.[2]
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Spill Management
A chemical spill should be handled promptly and safely.

Solid Chemical Spill Response

Spill Occurs

Alert personnel in the area.
Isolate the spill.

Is the spill large or outside the fume hood?

Wear appropriate PPE.
Cover gently with inert absorbent material

(e.g., vermiculite, sand).

No

Evacuate the area.
Contact EH&S / Emergency Response.

Yes

Sweep material into a labeled waste container.
Avoid creating dust.

Decontaminate the area with soap and water.

Dispose of waste via hazardous chemical procedures.
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Caption: Decision tree for managing a solid chemical spill.

For a minor spill inside a fume hood:

Ensure proper PPE is worn.

Gently cover the spill with an inert absorbent material like vermiculite or sand to avoid raising

dust.[2]

Carefully sweep the mixture into a clearly labeled hazardous waste container.[8]

Decontaminate the spill area with soap and water, followed by a solvent rinse if appropriate.

Dispose of all contaminated materials as hazardous waste.[9]

For a major spill or any spill outside of a fume hood, evacuate the area and contact your

institution's Environmental Health & Safety (EH&S) department immediately.

Section 5: Storage and Waste Disposal
Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][5] The

storage area should be locked up and accessible only to authorized personnel.[8][9] Keep

away from incompatible materials such as strong oxidizing agents.[5]

Waste Disposal: Dispose of the chemical and any contaminated materials in accordance with

all local, regional, and national regulations.[9] Do not allow the product to enter drains or

waterways.[10]

Section 6: Toxicological Context
The potential toxicity of 3-Bromo-4'-ethylbenzophenone is derived from its constituent parts.

Halogenated aromatic hydrocarbons can be persistent and exhibit complex toxicities.[7] The

ketone group can participate in various metabolic pathways. As with the parent compound

benzophenone, there is a structural alert for potential long-term effects, including

carcinogenicity, which warrants handling this compound with high diligence as if it were a

confirmed hazard.[8]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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